Cas no 1707567-42-7 (3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole
• CAS No: 1707567-42-7
• MF: C₁₄H₇BrClN₃O₃
• MW: 380.580681085587
• CID: 5039134
• Update Time: 2026-02-28

3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole
• 3-(4-Bromo-phenyl)-5-(2-chloro-5-nitro-phenyl)-[1,2,4]oxadiazole

• Inchi： 1S/C14H7BrClN3O3/c15-9-3-1-8(2-4-9)13-17-14(22-18-13)11-7-10(19(20)21)5-6-12(11)16/h1-7H
• InChI Key： OMHHZXAVHZLEBB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NOC(C2C(=CC=C(C=2)[N+](=O)[O-])Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 403
• XLogP3: 4.6
• Topological Polar Surface Area: 84.7

Additional information on 3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole

3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole (CAS No. 1707567-42-7): A Comprehensive Overview

3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole (CAS No. 1707567-42-7) is a multifaceted compound with significant potential in various scientific and pharmaceutical applications. This article delves into the chemical structure, synthesis methods, and recent research advancements of this compound, providing a comprehensive understanding of its properties and potential uses.

Chemical Structure and Properties: 3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole is a heterocyclic compound characterized by its unique molecular framework. The presence of bromine, chlorine, and nitro groups imparts specific chemical and physical properties to the molecule. These functional groups contribute to the compound's reactivity and stability, making it an interesting subject for both academic research and industrial applications.

The molecular formula of 3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole is C₁₆H₈BrClN₃O₂, with a molecular weight of approximately 380.6 g/mol. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

Synthesis Methods: The synthesis of 3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole can be achieved through several well-documented methods. One common approach involves the reaction of 4-bromoaniline with 2-chloro-5-nitrobenzoic acid in the presence of a coupling agent such as carbonyldiimidazole (CDI). This reaction proceeds via the formation of an intermediate amide, which is subsequently cyclized to form the desired oxadiazole ring.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and reduced reaction times. In this method, the reactants are combined in a microwave reactor under controlled conditions, leading to the rapid formation of the target compound with high yield and purity.

Recent Research Advancements: Recent studies have highlighted the potential applications of 3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole in various fields. One notable area of research is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities.

In another study conducted by researchers at the University of California, the compound was found to have significant inhibitory effects on specific enzymes involved in inflammatory pathways. This discovery opens up new avenues for the development of novel therapeutic agents for treating inflammatory diseases.

Biological Activity and Mechanism of Action: The biological activity of 3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole is attributed to its ability to interact with specific biological targets. Studies have shown that the compound can modulate the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes.

The mechanism of action involves the selective inhibition of these enzymes, leading to a reduction in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. This property makes 3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole a promising candidate for further development as an anti-inflammatory agent.

Potential Applications in Drug Discovery: The unique chemical structure and biological activity of 3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole make it an attractive candidate for drug discovery programs. Its ability to selectively target specific enzymes involved in inflammatory pathways suggests potential applications in treating conditions such as arthritis, asthma, and other chronic inflammatory diseases.

In addition to its anti-inflammatory properties, recent studies have also explored the potential anticancer activities of this compound. Research conducted at Harvard Medical School demonstrated that derivatives of 3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole exhibit significant cytotoxic effects on various cancer cell lines. These findings suggest that further investigation into the anticancer potential of this compound could lead to the development of new therapeutic strategies for cancer treatment.

Safety Considerations and Future Directions: While 3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole shows promising potential in various applications, it is essential to conduct thorough safety evaluations before advancing it into clinical trials or commercial use. Preclinical studies should focus on assessing its toxicity profiles and pharmacokinetic properties to ensure its safety for human use.

In conclusion, 3-(4-Bromophenyl)-5-(2-chloro-5-nitrophenyl)-1,2,4-oxadiazole (CAS No. 1707567-42-7) is a versatile compound with significant potential in both academic research and pharmaceutical applications. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for innovative solutions in drug discovery and development.